Cas no 173043-61-3 (Methyl 2-iodo-4,5-dimethoxybenzoate)

Methyl 2-iodo-4,5-dimethoxybenzoate is a versatile aromatic ester featuring both iodo and methoxy functional groups, making it a valuable intermediate in organic synthesis. The iodine substituent at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, while the dimethoxy groups contribute to electron-rich aromatic systems. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or functionalized benzoate derivatives. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically handled under inert conditions to preserve its reactivity for downstream transformations.
Methyl 2-iodo-4,5-dimethoxybenzoate structure
173043-61-3 structure
Product Name:Methyl 2-iodo-4,5-dimethoxybenzoate
CAS No:173043-61-3
MF:C10H11IO4
MW:322.096415758133
MDL:MFCD09800786
CID:857065
PubChem ID:11759063
Update Time:2025-05-23

Methyl 2-iodo-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-iodo-4,5-dimethoxybenzoate
    • 2-iodo-4,5-dimethoxybenzoic acid methyl ester
    • 2-Jod-4,5-dimethoxy-benzoesaeure-methylester
    • Benzoic acid,2-iodo-4,5-dimethoxy-,methyl ester
    • Methyl 4,5-dimethoxy-2-iodobenzoate
    • Methyl-4,5-dimethoxy-2-iodobenzoate
    • AX8231456
    • V3780
    • Benzoic acid, 2-iodo-4,5-dimethoxy-, methyl ester
    • DS-17988
    • DTXSID70471925
    • Methyl2-iodo-4,5-dimethoxybenzoate
    • MFCD09800786
    • YGA04361
    • 173043-61-3
    • CS-0041015
    • SY106900
    • AKOS015853686
    • SCHEMBL23364330
    • DB-351871
    • MDL: MFCD09800786
    • Inchi: 1S/C10H11IO4/c1-13-8-4-6(10(12)15-3)7(11)5-9(8)14-2/h4-5H,1-3H3
    • InChI Key: HFQDMAXTSBDKRB-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C=C1C(=O)OC)OC)OC

Computed Properties

  • Exact Mass: 321.97000
  • Monoisotopic Mass: 321.97021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8
  • XLogP3: 2.4

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.09500

Methyl 2-iodo-4,5-dimethoxybenzoate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on Methyl 2-iodo-4,5-dimethoxybenzoate

Recent Advances in the Application of Methyl 2-iodo-4,5-dimethoxybenzoate (CAS: 173043-61-3) in Chemical Biology and Pharmaceutical Research

Methyl 2-iodo-4,5-dimethoxybenzoate (CAS: 173043-61-3) is a key intermediate in organic synthesis and pharmaceutical research, known for its versatile applications in the development of bioactive molecules. Recent studies have highlighted its role as a building block for the synthesis of complex heterocyclic compounds, particularly in the context of drug discovery and chemical biology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 2-iodo-4,5-dimethoxybenzoate as a precursor for the synthesis of novel kinase inhibitors. The compound's iodine moiety facilitated efficient cross-coupling reactions, enabling the rapid assembly of diverse molecular scaffolds. The resulting inhibitors demonstrated potent activity against tyrosine kinases implicated in cancer progression, underscoring the compound's value in targeted drug design. Notably, the study also explored structure-activity relationships (SAR) to optimize inhibitory potency and selectivity.

Another significant application of Methyl 2-iodo-4,5-dimethoxybenzoate was reported in a 2024 ACS Chemical Biology article, where it served as a key intermediate in the development of fluorescent probes for imaging cellular processes. The dimethoxy groups were found to enhance the photostability of the probes, while the iodine atom allowed for further functionalization via click chemistry. These probes were successfully employed to track protein-protein interactions in live cells, providing insights into dynamic biological pathways.

Recent advancements in synthetic methodology have further expanded the utility of Methyl 2-iodo-4,5-dimethoxybenzoate. A 2023 Organic Letters publication described a palladium-catalyzed arylation protocol using this compound, achieving high yields and excellent regioselectivity. The method was applied to the synthesis of natural product analogs with potential anti-inflammatory properties. Additionally, computational studies have provided mechanistic insights into the reactivity of this compound, aiding in the rational design of new synthetic routes.

From a pharmaceutical perspective, Methyl 2-iodo-4,5-dimethoxybenzoate has garnered attention for its role in the development of central nervous system (CNS) agents. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated its incorporation into novel serotonin receptor modulators, which exhibited promising antidepressant-like effects in preclinical models. The compound's lipophilic nature and metabolic stability were identified as critical factors in achieving blood-brain barrier penetration.

In conclusion, Methyl 2-iodo-4,5-dimethoxybenzoate (CAS: 173043-61-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its synthetic versatility, combined with its ability to confer desirable pharmacological properties, positions it as a key player in the development of next-generation therapeutics. Future research directions may include exploring its applications in PROTACs (proteolysis-targeting chimeras) and other emerging drug modalities, as well as further optimization of its derivatives for enhanced bioactivity and safety profiles.

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